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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

Chemical Identity & Physical Properties

Here is a summary of the key identifying information and quantitative physical data for this compound.

Property Value / Description

CAS Number 1676-81-9 [1] [2] [3]

Molecular
Formula

C₁₂H₁₅NO₅ [1] [2] [3]

Molecular Weight 253.25 g/mol [1] [2] [3]

IUPAC Name methyl (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate [3] [4]

Melting Point 41-43 °C (lit.) [1] [2]

Boiling Point 170 °C at 0.01 mm Hg (lit.) [1]; 442.6±45.0 °C at 760 mmHg (predicted) [2]

Flash Point >230 °F (approx. >110 °C) [1]; 113°C [3] [4]

Density 1.3±0.1 g/cm³ [2]

Optical Activity [α] = -13.5° (c=1, MeOH) [3] [4]
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Property Value / Description

Physical Form Viscous liquid or waxy solid; may appear as a clear waxy solid or pale yellow
liquid [1]

Synthesis and Experimental Protocol

The standard synthesis method protects the amine group of L-serine methyl ester hydrochloride using benzyl

chloroformate (Cbz-Cl) under Schotten-Baumann conditions [1] [5].

L-Serine Methyl Ester HCl

Reaction Mixture

Dissolve in solvent

Cbz-Cl

NaHCO₃ (aq.)

Dioxane/H₂O

N-Cbz-L-serine methyl ester

1. Stir at 25°C, 5h
2. Quench with HCl

3. Extract with EtOAc
4. Purify by column chromatography

Click to download full resolution via product page

Schematic of the standard synthesis workflow for N-Cbz-L-serine methyl ester [1].

Detailed Step-by-Step Procedure [1]:

Reaction Setup: Suspend L-serine methyl ester hydrochloride (1.00 g, 6.43 mmol) in a mixture of

dioxane (5.00 mL) and water (25.7 mL).
Add Base: Add sodium bicarbonate (NaHCO₃, 1.62 g, 19.3 mmol) to the suspension.

Protection: Add a solution of benzyl chloroformate (Cbz-Cl, 1.10 mL, 7.72 mmol) in dioxane (15.0
mL) to the reaction mixture at 25°C.

Stirring: Stir the reaction for 5 hours at room temperature.
Work-up: Quench the reaction with 1 M HCl aqueous solution. Extract the aqueous layer twice with

ethyl acetate (EtOAc).
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Isolation: Combine the organic layers, wash with 10% NaCl (brine), dry over anhydrous Na₂SO₄, and

concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography, eluting with a 50% ethyl

acetate in hexane solution.

This procedure typically yields 92% of the desired product as a colorless oil [1].

Stability, Storage, and Safety

Aspect Specifications

Storage Keep in a dark place, sealed and dry, at room temperature [1]. Some sources
recommend storage at -15°C [2].

Solubility Soluble in chloroform and methanol [1].

GHS Hazard
Codes

H302, H315, H319, H335 (Harmful if swallowed, causes skin irritation, causes

serious eye irritation, may cause respiratory irritation) [1].

Safety
Statements

S24/25 (Avoid contact with skin and eyes) [1].

Commercial Availability

N-Cbz-L-serine methyl ester is readily available from major chemical suppliers. Here are examples of

available products and pricing (for reference only):

Manufacturer Product Number Purity Packaging Price

Sigma-Aldrich 469165 95% 1g $34.50 [1]

Sigma-Aldrich 469165 95% 10g $160.00 [1]

TCI America C1403 >98.0% 5g $91.00 [1]
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Applications in Research

This compound is a versatile chiral building block, primarily used in:

Peptide Synthesis: Serves as a protected serine derivative for solution-phase peptide synthesis,

preventing unwanted side reactions at the amine group [1].
Glycopeptide Synthesis: Acts as an acceptor in iron-catalyzed glycal aminoglycosylation for the

multigram-scale synthesis of Tn antigens (O-linked glycoproteins) [6].
Pharmaceutical Intermediates: Used in the synthesis of pyrazinecarboxamide-based compounds

investigated as diacylglycerol acetyltransferase inhibitors for obesity treatment, and in studies
inhibiting Mycobacterium tuberculosis [1].

Cbz Group Handling and Deprotection

The Cbz (carbobenzyloxy) group is a cornerstone of amine protection [7] [5]. Its key feature is

orthogonality to other common protecting groups like Boc and Fmoc, allowing for selective manipulation in

complex syntheses [5] [8].

Primary Deprotection Method: Hydrogenolysis

Standard Condition: Hydrogen gas (H₂) at atmospheric pressure, using a palladium on carbon

(Pd/C) catalyst in methanol at 60°C [1] [5].
Mechanism: The reaction cleaves the Cbz group, releasing the free amine, toluene, and carbon

dioxide [5].
Alternative Method: Transfer hydrogenation using triethylsilane with Pd/C offers a milder, neutral

alternative [7]. Another recent method uses AlCl₃ in hexafluoroisopropanol (HFIP) at room
temperature, offering excellent functional group tolerance [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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